N-(Biotin)-N-bis(PEG1-alcohol)
N-(Biotin)-N-bis(PEG1-alcohol)
N-(Biotin)-N-bis(PEG1-alcohol) is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
2100306-75-8
VCID:
VC0536791
InChI:
InChI=1S/C18H33N3O6S/c22-7-11-26-9-5-21(6-10-27-12-8-23)16(24)4-2-1-3-15-17-14(13-28-15)19-18(25)20-17/h14-15,17,22-23H,1-13H2,(H2,19,20,25)/t14-,15-,17-/m0/s1
SMILES:
O=C1N[C@@]2([H])CS[C@@H](CCCCC(N(CCOCCO)CCOCCO)=O)[C@@]2([H])N1
Molecular Formula:
C18H33N3O6S
Molecular Weight:
419.54
N-(Biotin)-N-bis(PEG1-alcohol)
CAS No.: 2100306-75-8
Inhibitors
VCID: VC0536791
Molecular Formula: C18H33N3O6S
Molecular Weight: 419.54
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2100306-75-8 |
---|---|
Product Name | N-(Biotin)-N-bis(PEG1-alcohol) |
Molecular Formula | C18H33N3O6S |
Molecular Weight | 419.54 |
IUPAC Name | N,N-bis(2-(2-hydroxyethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide |
Standard InChI | InChI=1S/C18H33N3O6S/c22-7-11-26-9-5-21(6-10-27-12-8-23)16(24)4-2-1-3-15-17-14(13-28-15)19-18(25)20-17/h14-15,17,22-23H,1-13H2,(H2,19,20,25)/t14-,15-,17-/m0/s1 |
Standard InChIKey | NYEUWOGNEWCFCZ-ZOBUZTSGSA-N |
SMILES | O=C1N[C@@]2([H])CS[C@@H](CCCCC(N(CCOCCO)CCOCCO)=O)[C@@]2([H])N1 |
Appearance | Solid powder |
Description | N-(Biotin)-N-bis(PEG1-alcohol) is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(Biotin)-N-bis(PEG1-alcohol) |
Reference | 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006. 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295. 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554. 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454. |
Last Modified | Aug 20 2021 |
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